N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine

• IUPAC Name: N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine
• InChI: InChI=1S/C14H24N2O/c1-12-4-5-14(13(2)10-12)11-16-7-6-15-8-9-17-3/h4-5,10,15-16H,6-9,11H2,1-3H3
• InChI Key: IKEKTBOPWRRAAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CNCCNCCOC)C
• Molecular Formula: C14H24N2O
• Molecular Weight: 236.35 g/mol

Description

N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine, also known as DMMDA-2, is a chemical compound that belongs to the family of phenethylamines. It has been studied for its potential use in scientific research, specifically in the field of neuroscience.

Mechanism of Action

N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine is believed to work by binding to serotonin receptors, specifically the 5-HT2A receptor. This binding leads to an increase in the release of serotonin, a neurotransmitter that is involved in the regulation of mood, appetite, and sleep. N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine has also been shown to have affinity for dopamine receptors, which are involved in the regulation of reward and pleasure.
Biochemical and Physiological Effects:
N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine, which can lead to an improvement in mood and a decrease in anxiety. N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine has also been shown to have an effect on the cardiovascular system, specifically causing an increase in blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine has several advantages for use in lab experiments. It has a high affinity for serotonin receptors, which makes it useful for studying the role of serotonin in the brain. N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine is also relatively stable, which makes it easy to store and transport. However, there are also limitations to its use in lab experiments. N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine is a controlled substance, which means that it is difficult to obtain and requires special permits. Additionally, there is limited research on the long-term effects of N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine on the brain and body.

Future Directions

There are several future directions for research on N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine. One area of interest is the potential use of N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine in the treatment of depression and anxiety disorders. Further research is needed to determine the safety and efficacy of N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine in these conditions. Another area of interest is the role of N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine in the regulation of mood and emotion. Future research could explore the effects of N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine on different neurotransmitter systems and brain regions. Finally, there is a need for research on the long-term effects of N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine on the brain and body, including its potential for addiction and neurotoxicity.
Conclusion:
N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine is a chemical compound that has been studied for its potential use in scientific research, specifically in the field of neuroscience. It has been shown to have affinity for serotonin and dopamine receptors, which are important in the regulation of mood, reward, and pleasure. N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine has several advantages for use in lab experiments, including its high affinity for serotonin receptors and relative stability. However, there are also limitations to its use, including its status as a controlled substance and limited research on its long-term effects. Future research on N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine could explore its potential use in the treatment of depression and anxiety disorders, its role in the regulation of mood and emotion, and its long-term effects on the brain and body.

Synthesis Methods

N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine can be synthesized through a multi-step process that involves the reaction of 2,4-dimethylbenzaldehyde with ethyl 2-bromoacetate to form 2,4-dimethylphenyl-2-bromoethyl acetate. This intermediate is then reacted with 2-methoxyethylamine to form N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine.

Scientific Research Applications

N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine has been studied for its potential use in scientific research, specifically in the field of neuroscience. It has been shown to have affinity for serotonin receptors, which are important in the regulation of mood, appetite, and sleep. N'-[(2,4-dimethylphenyl)methyl]-N-(2-methoxyethyl)ethane-1,2-diamine has also been studied for its potential use in the treatment of depression and anxiety disorders.